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Compound of Interest

Compound Name: Folate-PEG2-amine

Cat. No.: B8777857

Folate-PEG2-amine is a heterobifunctional molecule composed of a folic acid moiety, a short
polyethylene glycol (PEG) linker with two ethylene glycol units, and a terminal primary amine
group. This unique structure positions it as a valuable tool in the development of targeted
therapeutics and diagnostics, particularly in oncology.

The folic acid component serves as a high-affinity targeting ligand for the folate receptor (FR),
which is frequently overexpressed on the surface of various cancer cells, including those of the
ovary, lung, breast, and brain, while having limited expression in healthy tissues. The
hydrophilic PEG linker enhances the molecule's solubility and biocompatibility, and the terminal
amine provides a reactive handle for conjugation to a wide array of molecules, such as small
molecule drugs, imaging agents, or nanopatrticles. This targeted delivery approach aims to
increase the therapeutic index of conjugated payloads by concentrating them at the site of
disease and minimizing off-target toxicity.

Physicochemical Properties

A summary of the key physicochemical properties of Folate-PEG2-amine is presented in the
table below. This data has been compiled from various supplier datasheets and publicly
available chemical databases.
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Property Value Source
Chemical Formula C25H33Ns07 [1112]
Molecular Weight 571.59 g/mol [1][3]
CAS Number 1099829-15-8 [1]
Appearance Yellow to orange solid

Purity >96%

Solubility Soluble in DMSO (up to 10

mM), DMF, and water.

Predicted Density

1.52 + 0.1 g/cm3

Storage Conditions

Store at -20°C, desiccated and

protected from light.
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Chemical Structure

The chemical structure of Folate-PEG2-amine consists of three key components: the pteridine
ring system of folic acid, the di-ethylene glycol linker, and the terminal primary amine.
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Cell Preparation

Seed Cells

:

Incubate Overnight

Treatment

Add Unconjugated-NP Pre-incubate with Free Folate

&ompetition

Add Folate-NP

Post-Treatmént

Wash with PBS

l

Fix/Detach Cells

Analysis

Fluorescence Microscopy Flow Cytometry
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Folate-PEG-Drug
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Folate-PEG2-Amine: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8777857#folate-peg2-amine-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b8777857#folate-peg2-amine-structure-and-properties
https://www.benchchem.com/product/b8777857#folate-peg2-amine-structure-and-properties
https://www.benchchem.com/product/b8777857#folate-peg2-amine-structure-and-properties
https://www.benchchem.com/product/b8777857#folate-peg2-amine-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8777857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8777857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

